ethyl 4-{5-[(4,6-dioxo-1,3-diphenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoate
ethyl 4-{5-[(4,6-dioxo-1,3-diphenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0972015
InChI:
InChI=1S/C30H22N2O5S/c1-2-36-29(35)21-15-13-20(14-16-21)26-18-17-24(37-26)19-25-27(33)31(22-9-5-3-6-10-22)30(38)32(28(25)34)23-11-7-4-8-12-23/h3-19H,2H2,1H3
SMILES:
CCOC(=O)C1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)N(C(=S)N(C3=O)C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula:
C30H22N2O5S
Molecular Weight:
522.6 g/mol
ethyl 4-{5-[(4,6-dioxo-1,3-diphenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoate
CAS No.:
Cat. No.: VC0972015
Molecular Formula: C30H22N2O5S
Molecular Weight: 522.6 g/mol
* For research use only. Not for human or veterinary use.
![ethyl 4-{5-[(4,6-dioxo-1,3-diphenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoate -](/images/no_structure.jpg)
Specification
| Molecular Formula | C30H22N2O5S |
|---|---|
| Molecular Weight | 522.6 g/mol |
| IUPAC Name | ethyl 4-[5-[(4,6-dioxo-1,3-diphenyl-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]furan-2-yl]benzoate |
| Standard InChI | InChI=1S/C30H22N2O5S/c1-2-36-29(35)21-15-13-20(14-16-21)26-18-17-24(37-26)19-25-27(33)31(22-9-5-3-6-10-22)30(38)32(28(25)34)23-11-7-4-8-12-23/h3-19H,2H2,1H3 |
| Standard InChI Key | BAJDNPDQYKCYJR-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)N(C(=S)N(C3=O)C4=CC=CC=C4)C5=CC=CC=C5 |
| Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)N(C(=S)N(C3=O)C4=CC=CC=C4)C5=CC=CC=C5 |
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